Cas no 1807255-42-0 (Ethyl 2-cyano-3-methyl-4-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-cyano-3-methyl-4-(trifluoromethoxy)benzoate
• CAS No: 1807255-42-0
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 5004326
• Update Time: 2025-06-11

Ethyl 2-cyano-3-methyl-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-methyl-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H10F3NO3/c1-3-18-11(17)8-4-5-10(19-12(13,14)15)7(2)9(8)6-16/h4-5H,3H2,1-2H3
• InChI Key： UYNQLIUWWZPUSS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C(=O)OCC)C(C#N)=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-3-methyl-4-(trifluoromethoxy)benzoate

Ethyl 2-cyano-3-methyl-4-(trifluoromethoxy)benzoate (CAS No. 1807255-42-0): A Comprehensive Overview

Ethyl 2-cyano-3-methyl-4-(trifluoromethoxy)benzoate, identified by its CAS number 1807255-42-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features that include a cyano group, a methyl substituent, and a trifluoromethoxy group. These structural elements contribute to its unique chemical properties and potential applications in various scientific domains.

The benzoate moiety is a well-known pharmacophore in medicinal chemistry, often associated with analgesic, anti-inflammatory, and antimicrobial properties. The presence of the cyano group at the 2-position enhances the electrophilicity of the aromatic ring, making it a valuable intermediate in organic synthesis. Additionally, the methyl group at the 3-position and the trifluoromethoxy group at the 4-position introduce steric and electronic effects that modulate the compound's reactivity and biological activity.

Recent studies have highlighted the importance of trifluoromethoxy-substituted benzoates in drug discovery. The electron-withdrawing nature of the trifluoromethoxy group increases the lipophilicity of the molecule, which can improve its bioavailability and membrane permeability. This feature is particularly crucial in developing orally active pharmaceuticals. Furthermore, the trifluoromethoxy group has been shown to enhance binding affinity to certain biological targets, making it an attractive moiety for designing novel therapeutic agents.

In the context of medicinal chemistry, Ethyl 2-cyano-3-methyl-4-(trifluoromethoxy)benzoate serves as a versatile building block for synthesizing more complex molecules. Its cyano group can be further functionalized through various reactions such as hydrolysis or reduction to introduce different pharmacophoric elements. The methyl substituent provides a stable framework for further derivatization, while the trifluoromethoxy group offers opportunities for tuning electronic properties and biological interactions.

One of the most promising applications of Ethyl 2-cyano-3-methyl-4-(trifluoromethoxy)benzoate is in the development of anti-cancer agents. The combination of electron-withdrawing groups like the cyano and trifluoromethoxy moieties can enhance binding to DNA and inhibit tumor growth. Preliminary studies have suggested that derivatives of this compound exhibit inhibitory activity against various cancer cell lines, making it a potential candidate for further investigation in oncology research.

Another area where this compound shows promise is in neuropharmacology. The structural features of Ethyl 2-cyano-3-methyl-4-(trifluoromethoxy)benzoate make it a suitable candidate for developing drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The benzoate scaffold is known to interact with central nervous system receptors, and modifications with electron-withdrawing groups can enhance specificity and efficacy.

The synthesis of Ethyl 2-cyano-3-methyl-4-(trifluoromethoxy)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by nucleophilic substitution or cyanation reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions can also be employed to introduce specific functional groups with high precision.

In conclusion, Ethyl 2-cyano-3-methyl-4-(trifluoromethoxy)benzoate (CAS No. 1807255-42-0) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.